Cas no 923123-50-6 (N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide)

• Product Name: N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide
• CAS No: 923123-50-6
• MF: C₁₈H₁₅N₃O₄S₂
• MW: 401.459401369095
• CID: 6205729
• PubChem ID: 18569354
• Update Time: 2025-07-17

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide
• N-[6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl]-1-benzofuran-2-carboxamide
• N-(6-(N,N-dimethylsulfamoyl)benzo[d]thiazol-2-yl)benzofuran-2-carboxamide
• CCG-176273
• 923123-50-6
• AKOS002014651
• F2231-0122

• Inchi： 1S/C18H15N3O4S2/c1-21(2)27(23,24)12-7-8-13-16(10-12)26-18(19-13)20-17(22)15-9-11-5-3-4-6-14(11)25-15/h3-10H,1-2H3,(H,19,20,22)
• InChI Key： BNMKOXAPSHTOHM-UHFFFAOYSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(C1=CC3C=CC=CC=3O1)=O)=N2)(N(C)C)(=O)=O

Computed Properties

• Exact Mass: 401.05039832g/mol
• Monoisotopic Mass: 401.05039832g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 666
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 129Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide

Comprehensive Overview of N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 923123-50-6)

N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide (CAS No. 923123-50-6) is a structurally complex organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique benzothiazole and benzofuran moieties, exhibits potential applications in drug discovery and development. Its molecular framework, featuring a dimethylsulfamoyl group, suggests interactions with biological targets, making it a subject of interest for researchers exploring novel therapeutic agents.

The compound's CAS number 923123-50-6 serves as a critical identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Recent studies highlight its relevance in addressing drug-resistant infections and chronic inflammatory conditions, aligning with current trends in precision medicine. Researchers are particularly intrigued by its potential to modulate enzyme activity, a property that could pave the way for innovative treatments in oncology and neurology.

From a synthetic chemistry perspective, N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide exemplifies advancements in heterocyclic chemistry. Its synthesis often involves multi-step reactions, including amide coupling and sulfonylation, which are pivotal in modern organic synthesis. The compound's stability and solubility profile further enhance its suitability for high-throughput screening (HTS) platforms, a technique widely adopted in AI-driven drug discovery.

In the context of green chemistry, efforts to optimize the production of CAS No. 923123-50-6 focus on reducing hazardous byproducts and improving atom economy. This aligns with global initiatives to minimize the environmental footprint of pharmaceutical manufacturing. Additionally, the compound's potential as a biomarker or probe in diagnostic assays underscores its versatility beyond therapeutic applications.

As the scientific community continues to explore N-6-(dimethylsulfamoyl)-1,3-benzothiazol-2-yl-1-benzofuran-2-carboxamide, its role in personalized medicine and targeted therapy remains a focal point. With increasing interest in small-molecule inhibitors and kinase modulators, this compound exemplifies the intersection of chemistry and biology in addressing unmet medical needs. Future research may uncover its efficacy in combating neurodegenerative disorders or autoimmune diseases, further solidifying its importance in biomedical science.